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Osoresnontrine Biochemical Characterization

The quantitative data below summarizes the known inhibitory activity (IC50) of Osoresnontrine against

various phosphodiesterase (PDE) enzymes, demonstrating its high selectivity for PDE9A.

Table 1: Selectivity Profile of Osoresnontrine (BI-409306) [1] [2]

Target IC50 Value Selectivity vs. PDE9A

PDE9A 52 nM -

PDE1C 1.0 µM ~19-fold less selective

PDE1A 1.4 µM ~27-fold less selective

PDE2A, PDE3A, PDE4B, PDE5A, PDE6AB, PDE7A, PDE10A >10 µM >190-fold less selective

Osoresnontrine showed no significant activity against 95 other non-PDE targets at a concentration of 10

µM, confirming its highly selective profile [1].

Reported Experimental Protocols
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Here is a detailed methodology for a key pharmacology experiment cited in the available literature.

In Vitro Long-Term Potentiation (LTP) Enhancement in Rat Hippocampal Slices [1]

Objective: To assess the functional impact of PDE9A inhibition on synaptic plasticity, a cellular model
for memory.

Preparation: Hippocampal slices are prepared from rats.
Intervention: Slices are treated with Osoresnontrine.

Measurement: The enhancement of long-term potentiation (LTP), a key process in learning and
memory, is measured and compared to control conditions.

Scientific Context and Status

Proposed Research Use: Osoresnontrine is investigated for memory enhancement in central

nervous system (CNS) disorders [1]. PDE9A inhibitors have been a focus of ongoing development for
conditions like Alzheimer's disease and schizophrenia [3].

Clinical Trial Status: A clinical study (NCT02281773) has been conducted to investigate the efficacy,
safety, and tolerability of four different doses of BI 409306 over 12 weeks in patients with

schizophrenia on stable antipsychotic treatment [4]. Specific dosing information and results from this
trial are not available in the public search results.

Pathway and Workflow Diagram

The following diagram illustrates the proposed mechanism of action for Osoresnontrine in memory

enhancement, based on general PDE9A biology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/products/b521137#osoresnontrine-dosing-regimen-clinical-studies
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s521137?utm_src=pdf-bulk
https://www.smolecule.com/products/s521137?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

